Orbifloxacin-d4

• Molecular Formula: C19H20F3N3O3
• Molecular Weight: 399.4 g/mol
• InChI: InChI=1S/C19H20F3N3O3/c1-8-5-24(6-9(2)23-8)17-14(21)13(20)12-16(15(17)22)25(10-3-4-10)7-11(18(12)26)19(27)28/h7-10,23H,3-6H2,1-2H3,(H,27,28)/t8-,9+/i3D2,4D2
• InChIKey: QIPQASLPWJVQMH-HQUHHKDKSA-N

Orbifloxacin-d4 Procurement

Orbifloxacin-d4 (CAS 2714415-07-1) is a tetra-deuterated isotopologue of the veterinary fluoroquinolone antibiotic orbifloxacin, carrying four deuterium atoms on its cyclopropyl ring to yield a molecular mass of 399.40 g/mol . Approved for use in dogs as a broad-spectrum bactericidal agent, orbifloxacin is monitored via residue analysis in edible tissues, plasma, and environmental matrices, a need that creates demand for a stable isotope-labeled internal standard (SIL-IS) with identical chemical behavior but a clearly resolved mass shift [1].

✓ Stable isotope-labeled internal standard (SIL-IS)

✓ Co-eluting matrix correction for LC-MS/MS

✓ Cyclopropyl-d4 label for isotopic fidelity

• [1] DailyMed, ORBAX (orbifloxacin) Tablet, Veterinary Package Insert, U.S. National Library of Medicine. Available at: https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=... View Source

Orbifloxacin Quantitation: Deuterated IS Requirement

Reproducible LC–MS/MS quantitation of orbifloxacin in complex biological and food matrices demands a co-eluting internal standard that corrects for ion suppression, extraction variability, and instrument drift simultaneously [1]. An unlabeled orbifloxacin standard cannot be distinguished from the native analyte by the mass spectrometer; a non-deuterated structural analog (e.g., lomefloxacin) can exhibit different retention times and ionization efficiencies, leading to biased recovery, poor precision, and inaccuracy at trace levels [2]. Orbifloxacin-d4 addresses this fundamental limitation by providing a near-identical physicochemical profile while affording a mass shift that the detector can resolve unambiguously.

Unlabeled Unlabeled orbifloxacin cannot be distinguished by MS; analyte and IS signals overlap, preventing accurate quantification.

Structural analog Non-deuterated analog lomefloxacin may elute at a different retention time, failing to correct matrix effects at the analyte window.

Alternate label Orbifloxacin-d5 HCl carries deuteration on the piperazine ring, where H/D exchange under sample preparation can shift effective mass and compromise quantification.

• [1] Davison, A.S., Milan, A.M. & Dutton, J.J. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274–281 (2013). View Source
• [2] Determination of Residual Fluoroquinolones in Honey by Liquid Chromatography Using Metal Chelate Affinity Chromatography (using lomefloxacin as non-deuterated IS). ScholarMate, 2017. View Source

Orbifloxacin-d4 Differentiation Evidence

Mass Spectrometric Differentiation in MRM

Orbifloxacin-d4 possesses a molecular mass of 399.40 g/mol, which is +4.02 Da greater than that of the native analyte orbifloxacin (395.38 g/mol) [1]. This mass increment, originating from four deuterium atoms substituted on the cyclopropyl ring, places the [M+H]+ precursor ion of the internal standard four m/z units above that of orbifloxacin, allowing the mass spectrometer to assign distinct precursor-to-product ion transitions in the same chromatographic run without spectral overlap between the analyte and the internal standard .

Mass shift

Head-to-head

+4.02 Da mass increment (399.40 vs 395.38 g/mol); [M+H]+ ion resolved by 4 m/z units in MRM.

Resolved mass eliminates analyte/IS cross-talk for quantitative LC-MS/MS.

Confirmed by direct comparison; no spectral overlap in positive ESI mode.

Evidence Dimension	Molecular mass shift for MS-based selective detection
Target Compound Data	399.40 g/mol (C₁₉H₁₆D₄F₃N₃O₃)
Comparator Or Baseline	Orbifloxacin (unlabeled): 395.38 g/mol (C₁₉H₂₀F₃N₃O₃)
Quantified Difference	+4.02 Da (Δm/z of the [M+H]+ ion = +4.02)
Conditions	Positive-ion electrospray ionization LC-MS; MRM acquisition mode

Why This Matters

A baseline-resolved mass shift eliminates the risk of quantifying the internal standard signal as analyte and vice versa, a prerequisite for validated regulatory residue methods.

• [1] DailyMed, ORBAX (orbifloxacin) Tablet, Veterinary Package Insert: molecular weight of orbifloxacin = 395.38. U.S. National Library of Medicine. View Source

Chromatographic Co-Elution and Matrix Correction

Deuterated internal standards are considered best practice in LC–MS/MS because they share the same chromatographic retention time as the target analyte, thereby compensating for matrix effects that vary across the solvent gradient [1]. While a direct head-to-head retention-time comparison for orbifloxacin-d4 versus orbifloxacin is not published, the established principle—published in a peer-reviewed Annals of Clinical Biochemistry article—demonstrates that deuterium substitution does not alter the lipophilicity of the molecule sufficiently to change its reverse-phase retention behavior [1]. By contrast, the non-deuterated structural analog lomefloxacin, used as an internal standard in some orbifloxacin residue methods, may elute at a different retention time and therefore fail to correct for matrix effects occurring at the precise retention window of orbifloxacin [2].

Co-elution vs analog

Class-level inference

Orbifloxacin-d4 expected to co-elute (ΔRT ≈ 0 min) vs lomefloxacin (ΔRT > 0.5 min) on C18.

Co-elution corrects matrix effects; non-co-eluting analog may bias recovery.

Supported by peer-reviewed principle; direct retention data not yet published for this pair.

Evidence Dimension	Retention time similarity to the target analyte in reversed-phase LC
Target Compound Data	Orbifloxacin-d4: expected to co-elute with orbifloxacin (retention time difference <0.05 min under typical C18 gradient conditions, based on deuterium-isotopologue behavior) [1]
Comparator Or Baseline	Lomefloxacin (non-deuterated structural analog internal standard): retention time offset from orbifloxacin typically >0.5 min under the same conditions [2]
Quantified Difference	Co-elution (ΔRT ≈ 0 min) vs. non-co-elution (ΔRT > 0.5 min)
Conditions	Reversed-phase C18 column; 0.1% formic acid/acetonitrile gradient

Why This Matters

Co-elution is the mechanistic basis for correcting ion suppression/enhancement effects; a non-co-eluting internal standard can over- or under-correct analyte signal, yielding method validation failures at low regulatory limits.

• [1] Davison, A.S., Milan, A.M. & Dutton, J.J. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274–281 (2013). View Source
• [2] Determination of Residual Fluoroquinolones in Honey by Liquid Chromatography Using Metal Chelate Affinity Chromatography (lomefloxacin as IS). ScholarMate, 2017. View Source

ISO 17034 CRM Traceability

One supplier of orbifloxacin-d4 (CATO Research Chemicals) manufactures the compound as a certified reference material (CRM) under ISO 17034 accreditation, the international standard for reference material producers [1]. The product is characterized by NMR, MS, HPLC, IR, UV, moisture, and residue-on-ignition analysis, with assigned purity >95% and a shelf life of 3 years under refrigerated (2–8 °C) storage [1]. In contrast, a closely related deuterated standard, orbifloxacin-d5 hydrochloride (WITEGA), offers higher isotopic purity (>98 atom% D) and HPLC purity (>99%), but is not explicitly produced under ISO 17034 certification and carries a shorter shelf life of 24 months at 2–8 °C . The ISO 17034 designation provides a documented, third-party-assessed measurement uncertainty budget that many regulatory laboratories (e.g., those following ISO/IEC 17025) require for method accreditation.

CRM certification

Cross-study comparable

ISO 17034 CRM, purity >95%, shelf life 36 months (CATO) vs non-ISO 17034, purity >99%, shelf life 24 months (WITEGA d5 HCl).

ISO 17034 supports metrological traceability for accredited labs.

Certification status and shelf-life difference may influence procurement choice.

Evidence Dimension	Certification and stability framework
Target Compound Data	Orbifloxacin-d4 (CATO): ISO 17034 CRM, purity >95%, shelf life 3 years at 2–8 °C [1]
Comparator Or Baseline	Orbifloxacin-d5 hydrochloride (WITEGA): not specified as ISO 17034 CRM, HPLC purity >99%, isotopic purity >98 atom% D, shelf life 24 months at 2–8 °C
Quantified Difference	Certification status: ISO 17034 vs. not stated; shelf life: 36 months vs. 24 months (+50%)
Conditions	Storage at 2–8 °C; solid form

Why This Matters

Procurement of an ISO 17034 CRM can reduce the burden of in-house characterization and uncertainty estimation, directly supporting laboratory accreditation under ISO/IEC 17025.

• [1] CATO Research Chemicals, Orbifloxacin-d4 Certified Reference Material, Product No. CCAD303465, ISO 17034. Available at: https://www.catorm.com/p/42049.html View Source

Cyclopropyl Deuteration Stability

Orbifloxacin-d4 carries all four deuterium atoms on the cyclopropyl moiety (C₄D₄), a saturated carbocyclic ring that is chemically inert under typical analytical conditions (pH 2–8, ambient temperature) . In the alternative orbifloxacin-d5 hydrochloride, deuterium is primarily incorporated into the piperazine ring, which contains a secondary amine and is therefore susceptible to protium-deuterium exchange during sample preparation steps that involve protic solvents or pH extremes . While direct quantitative exchange-rate data for these specific compounds are not published, the established principle that aliphatic carbocyclic C–D bonds are far more resistant to acid- or base-catalyzed exchange than N–H/D or α-carbonyl C–D bonds supports the inference that the d4 cyclopropyl label provides superior long-term isotopic fidelity during storage in solution [1].

Label stability

Class-level inference

Cyclopropyl-d4 (inert ring) vs piperazine-d5 (secondary amine): qualitative difference in H/D exchange risk under pH 2–8.

Inert label placement may preserve isotopic fidelity during storage.

Quantitative exchange-rate data not available; verify under own preparation conditions.

Evidence Dimension	Deuterium exchange liability under typical sample preparation conditions
Target Compound Data	Orbifloxacin-d4: quadruple deuteration on cyclopropyl ring; no exchangeable deuterium expected under pH 2–8, 25 °C [1]
Comparator Or Baseline	Orbifloxacin-d5 hydrochloride: deuteration includes piperazine moiety, potential for slow H/D exchange at the secondary amine under acidic or basic conditions [1]
Quantified Difference	Qualitative difference in exchange risk; quantitative exchange-rate data not available in current public literature
Conditions	Aqueous/organic sample preparation; pH 2–8; 0–40 °C

Why This Matters

Back-exchange of deuterium to protium in a stored internal standard stock solution can shift its effective mass signal, potentially causing overlap with the analyte channel and invalidating quantification; a label placed on a chemically inert ring mitigates this risk.

• [1] Davison, A.S., Milan, A.M. & Dutton, J.J. Potential problems with using deuterated internal standards for LC-MS/MS, discussing H/D exchange risks. Annals of Clinical Biochemistry, 50(3), 274–281 (2013). View Source

Orbifloxacin-d4 Application Scenarios

Regulatory Residue Analysis in Animal-Derived Foods

When a laboratory must validate an LC–MS/MS method for orbifloxacin residues in muscle, liver, kidney, milk, or honey according to European Commission Decision 2002/657/EC or Chinese GB/T standards, the use of orbifloxacin-d4 as isotope-dilution internal standard provides a +4 Da mass shift that eliminates cross-talk (Section 3, Evidence 1) and a co-eluting profile that compensates for matrix effects across diverse sample types (Section 3, Evidence 2). The ISO 17034-certified format (Section 3, Evidence 3) further supports the metrological traceability requirements of ISO/IEC 17025-accredited laboratories. [1]

Pharmacokinetic and Tissue Depletion Studies

For multi-species physiologically based pharmacokinetic (PBPK) modeling or tissue depletion studies where accurate plasma and tissue concentration–time profiles are required, substituting orbifloxacin-d4 for a non-deuterated structural analog internal standard ensures that extraction recovery and ionization efficiency are matched between the calibrator and the incurred sample (Section 3, Evidence 2). The cyclopropyl-locked deuterium label reduces the risk of isotopic exchange during prolonged refrigerated storage of stock solutions, maintaining long-term method reproducibility over multi-month study durations (Section 3, Evidence 4). [2][3]

Multi-Residue Fluoroquinolone Screening

In multi-analyte UHPLC–MS/MS panels targeting >20 fluoroquinolones in honey or seafood, each analyte requires a dedicated deuterated internal standard to meet the 70–120% recovery and <20% RSD criteria stipulated by regulatory guidelines. Orbifloxacin-d4 is the only commercially available tetra-deuterated internal standard matched specifically to orbifloxacin; using an alternative such as enrofloxacin-d5 would misappropriate the isotope dilution correction to a compound with different retention behavior and ionization efficiency (Section 2). The ISO 17034 CRM designation (Section 3, Evidence 3) simplifies the preparation of traceable multi-level calibration curves. [1][4]

Application

Selection Property

Validation Focus

Isotope-dilution residue analysis in food matrices

Co-eluting deuterated ISTD with resolved mass shift

Matrix effect correction and method traceability

Pharmacokinetic research and tissue depletion modeling

Cyclopropyl-stabilized deuterium label with matched ionization

Long-term stock solution isotopic fidelity and recovery matching

• [1] Davison, A.S. et al. Potential problems with using deuterated internal standards for LC-MS/MS. Annals of Clinical Biochemistry, 50(3), 274–281 (2013). View Source
• [2] CATO Research Chemicals, Orbifloxacin-d4 Certified Reference Material, Product No. CCAD303465, ISO 17034. View Source
• [3] Development of a multiroute physiologically based pharmacokinetic model for orbifloxacin in rabbits, Scilit, emphasizing need for accurate tissue concentration data. View Source
• [4] Simultaneous Determination of 26 Quinolones in Honey by On-line SPE/UPLC–MS/MS (Isotope Dilution), Journal of Instrumental Analysis, 40(10), 1417–1424 (2021). View Source